N-(1,3-benzothiazol-2-yl)-4-methoxy-1,3-benzothiazol-2-amine

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H11N3OS2/c1-19-10-6-4-8-12-13(10)17-15(21-12)18-14-16-9-5-2-3-7-11(9)20-14/h2-8H,1H3,(H,16,17,18)
• InChI Key: XBRJIQHVVNKEOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C15H11N3OS2
• Molecular Weight: 313.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-methoxy-1,3-benzothiazol-2-amine, also known as BTA-1, is a benzothiazole derivative that has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in pre-clinical studies and has been investigated for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Scientific Research Applications

Anti-Tubercular Activity

• .

Synthetic Methodology

• .
• .

Mechanism of Action

Target of Action

N-(1,3-benzothiazol-2-yl)-4-methoxy-1,3-benzothiazol-2-amine is a benzothiazole derivative that has been studied for its potential biological activity tuberculosis , suggesting that this compound may target enzymes or proteins essential to the survival of this bacterium.

Mode of Action

tuberculosis . This suggests that the compound may interact with its targets in a way that disrupts the bacterium’s normal functions, leading to its death or inhibition of growth.

Biochemical Pathways

Given its potential anti-tubercular activity , it may affect pathways related to the survival and proliferation of M. tuberculosis.

Pharmacokinetics

A study on similar compounds showed a favourable pharmacokinetic profile , suggesting that this compound may also have suitable ADME properties for therapeutic use.

Result of Action

Based on its potential anti-tubercular activity , it can be inferred that the compound may lead to the death or growth inhibition of M. tuberculosis at the cellular level.